molecular formula Pb B080716 Lead, isotope of mass 204 CAS No. 13966-26-2

Lead, isotope of mass 204

Cat. No. B080716
CAS RN: 13966-26-2
M. Wt: 203.97304 g/mol
InChI Key: WABPQHHGFIMREM-OIOBTWANSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lead-204 is a stable (non-radioactive) isotope of Lead . It is both naturally occurring and produced by fission . The isotope has a mass number A of 204, which is the number of nucleons, an atomic number Z of 82, which is the number of protons, and 122 neutrons .


Synthesis Analysis

Lead-204 is directly overlapped by an isotope of Mercury (204 Hg), which makes accurate measurement of 204 Pb impossible by ICP-MS . The mass resolution of 204 Pb from 204 Hg is far beyond the capability of any commercial high-resolution (HR-) ICP-MS system .


Molecular Structure Analysis

The isotopic mass of Lead-204 is 203.973044 (8) u (atomic weight of Lead-204) and the nuclide mass is 203.9280656 u (calculated nuclear mass without electrons) . The nuclear binding energy is 1607.50562787 MeV (per nucleus) .


Chemical Reactions Analysis

Lead-204 is used in isotope ratio measurements in many application fields . Unfortunately, 204 Pb is directly overlapped by an isotope of Hg (204 Hg), which makes accurate measurement of 204 Pb impossible by ICP-MS .


Physical And Chemical Properties Analysis

Lead-204 has a mass number A of 204, an atomic number Z of 82, and 122 neutrons . The isotopic mass is 203.973044 (8) u and the nuclide mass is 203.9280656 u . The nuclear binding energy is 1607.50562787 MeV (per nucleus) .

Safety And Hazards

Lead-204 is a stable (non-radioactive) isotope of Lead . It does not pose any specific safety or hazard risks .

properties

IUPAC Name

lead-204
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Pb/i1-3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WABPQHHGFIMREM-OIOBTWANSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Pb]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[204Pb]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Pb
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00161145
Record name Lead, isotope of mass 204
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00161145
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

203.97304 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Lead, isotope of mass 204

CAS RN

13966-26-2
Record name Lead, isotope of mass 204
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013966262
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Lead, isotope of mass 204
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00161145
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.